(2S,4S)-1-((benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,4S)-4-fluoro-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H14FNO4/c14-10-6-11(12(16)17)15(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,16,17)/t10-,11-/m0/s1
• InChI Key: CORSVESTDJTBDT-QWRGUYRKSA-N
• Canonical SMILES: C1C(CN(C1C(=O)O)C(=O)OCC2=CC=CC=C2)F
• Isomeric SMILES: C1[C@@H](CN([C@@H]1C(=O)O)C(=O)OCC2=CC=CC=C2)F
• Molecular Formula: C13H14FNO4
• Molecular Weight: 267.25 g/mol
• CAS No.: 72204-21-8

Description

(2S,4S)-1-((Benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid (CAS: 72204-21-8) is a fluorinated proline derivative featuring a benzyloxycarbonyl (Cbz) protecting group at the N1 position and a fluorine atom at the C4 position. Its molecular formula is C₁₃H₁₄FNO₄ (MW: 267.25 g/mol), and it is stored under dry conditions at 2–8°C . This compound is widely used in peptide synthesis, where the Cbz group facilitates selective deprotection via hydrogenolysis. Its stereochemistry and fluorine substitution confer unique conformational rigidity and metabolic stability, making it valuable in drug discovery .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	CAS No.	Protecting Group	Molecular Formula	MW (g/mol)	Key Properties
(2S,4S)-1-((Benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid	72204-21-8	Cbz	C₁₃H₁₄FNO₄	267.25	- Storage: 2–8°C - Hazards: H302, H315, H319, H335
(2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid (Boc derivative)	203866-13-1	Boc	C₁₀H₁₆FNO₄	233.24	- pKa: 3.53 (predicted) - Boiling point: 346°C (predicted)
(2R,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid (Diastereomer)	681128-50-7	Boc	C₁₀H₁₆FNO₄	233.24	- Density: 1.24 g/cm³ - Key use: Chiral intermediate in enantioselective synthesis
(2S,4S)-Fmoc-4-fluoropyrrolidine-2-carboxylic acid	203866-19-7	Fmoc	C₂₄H₂₄FNO₄	401.43	- LogP: 3.37 - Boiling point: 556°C (predicted)

Key Observations:

• Protecting Group Impact: The Cbz group (benzyl-based) requires hydrogenolysis for deprotection, whereas the Boc group (tert-butyl-based) is acid-labile. The Fmoc group (fluorenylmethyl-based) is base-sensitive, offering orthogonal protection strategies in peptide synthesis .
• Stereochemistry : Diastereomers like (2R,4S)-Boc-fluoro-proline exhibit distinct physicochemical profiles (e.g., density, boiling point) and are used in enantiomerically pure drug candidates .
• Fluorine Effects : Fluorination at C4 enhances metabolic stability and alters electronic properties, influencing hydrogen-bonding and lipophilicity (LogP) .